Cas no 1157132-14-3 ([(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine)
[(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine Chemical and Physical Properties
Names and Identifiers
-
- [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine
- Benzenemethanamine, N-(2-ethoxyethyl)-3,4-dimethyl-
-
- Inchi: 1S/C13H21NO/c1-4-15-8-7-14-10-13-6-5-11(2)12(3)9-13/h5-6,9,14H,4,7-8,10H2,1-3H3
- InChI Key: VZIJOWWCFPXAMZ-UHFFFAOYSA-N
- SMILES: O(CC)CCNCC1C=CC(C)=C(C)C=1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 161
- XLogP3: 2.2
- Topological Polar Surface Area: 21.3
[(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-167087-0.05g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 0.05g |
$612.0 | 2023-05-26 | ||
| Enamine | EN300-167087-0.1g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 0.1g |
$640.0 | 2023-05-26 | ||
| Enamine | EN300-167087-0.25g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 0.25g |
$670.0 | 2023-05-26 | ||
| Enamine | EN300-167087-0.5g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 0.5g |
$699.0 | 2023-05-26 | ||
| Enamine | EN300-167087-1.0g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 1g |
$728.0 | 2023-05-26 | ||
| Enamine | EN300-167087-2.5g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 2.5g |
$1428.0 | 2023-05-26 | ||
| Enamine | EN300-167087-5.0g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 5g |
$2110.0 | 2023-05-26 | ||
| Enamine | EN300-167087-10.0g |
[(3,4-dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 10g |
$3131.0 | 2023-05-26 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963214-1g |
[(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 95% | 1g |
¥1953.0 | 2023-04-05 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00963214-5g |
[(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine |
1157132-14-3 | 95% | 5g |
¥5656.0 | 2023-04-05 |
[(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine Related Literature
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
Additional information on [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine
Introduction to [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine (CAS No. 1157132-14-3)
[(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine, also known by its CAS number 1157132-14-3, is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which combines a substituted phenyl group with an ethoxyethyl amine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various research and development activities.
The molecular formula of [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine is C14H23N1O1, and its molecular weight is approximately 225.34 g/mol. The compound's structure consists of a benzene ring substituted with two methyl groups at the 3 and 4 positions, which is further attached to a methyl group. The ethoxyethyl amine moiety, consisting of an ethoxy group and an ethylamine chain, adds to the compound's complexity and functionality.
In recent years, [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine has gained attention due to its potential therapeutic applications. Studies have shown that this compound exhibits notable biological activities, including anti-inflammatory and analgesic properties. These findings have sparked interest in its use as a lead compound for the development of new drugs targeting various diseases and conditions.
The anti-inflammatory properties of [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine have been extensively studied in both in vitro and in vivo models. Research has demonstrated that the compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. This inhibition is believed to be mediated through the modulation of signaling pathways involved in the inflammatory response.
Beyond its anti-inflammatory effects, [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine has also shown promise in pain management. Preclinical studies have indicated that the compound can reduce nociceptive responses in animal models of pain. This analgesic activity is thought to be related to its ability to interact with specific receptors or ion channels involved in pain signaling pathways.
The unique chemical structure of [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine also makes it an attractive candidate for synthetic chemistry applications. The presence of multiple functional groups provides numerous opportunities for chemical modifications and derivatization. These modifications can be used to optimize the compound's pharmacological properties, such as improving its solubility, stability, or bioavailability.
In addition to its therapeutic potential, [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine has been utilized as a building block in the synthesis of more complex molecules. Its reactivity and functional group compatibility make it a valuable intermediate in organic synthesis protocols. Researchers have successfully employed this compound in the development of novel materials and polymers with tailored properties.
The safety profile of [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine is another important aspect that has been investigated. Toxicological studies have generally shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any new chemical entity, further safety assessments are necessary to ensure its suitability for human use.
In conclusion, [(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine (CAS No. 1157132-14-3) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure confers valuable biological activities and synthetic versatility, making it a focal point for ongoing research efforts aimed at developing new therapeutic agents and advanced materials.
1157132-14-3 ([(3,4-Dimethylphenyl)methyl](2-ethoxyethyl)amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)